Cas no 1447671-67-1 (Methyl 3,3-difluorovalerate)

• Product Name: Methyl 3,3-difluorovalerate
• CAS No: 1447671-67-1
• MF: C₆H₁₀F₂O₂
• MW: 152.139209270477
• CID: 3168300
• PubChem ID: 44217612
• Update Time: 2025-05-19

Methyl 3,3-difluorovalerate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL18591938
• 1447671-67-1
• FS-6017
• AKOS037652982
• DTXSID001264241
• KYZPTYKWCVHPIR-UHFFFAOYSA-N
• methyl 3,3-difluoropentanoate
• Pentanoic acid, 3,3-difluoro-, methyl ester
• Methyl 3,3-difluorovalerate

• MDL： MFCD25976512
• Inchi： 1S/C6H10F2O2/c1-3-6(7,8)4-5(9)10-2/h3-4H2,1-2H3
• InChI Key： KYZPTYKWCVHPIR-UHFFFAOYSA-N
• SMILES： FC(CC(=O)OC)(CC)F

Computed Properties

• Exact Mass: 152.06488588Da
• Monoisotopic Mass: 152.06488588Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on Methyl 3,3-difluorovalerate

Methyl 3,3-Difluorovalerate (CAS 1447671-67-1): Properties, Applications, and Industry Insights

Methyl 3,3-difluorovalerate (CAS 1447671-67-1) is a fluorinated ester compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. As a difluoro-substituted valerate derivative, this chemical serves as a versatile building block in organic synthesis, particularly in the development of bioactive molecules. The presence of two fluorine atoms at the 3-position of the valerate backbone enhances its metabolic stability and lipophilicity, making it valuable for drug design applications.

The growing demand for fluorinated compounds in medicinal chemistry has positioned methyl 3,3-difluorovalerate as a compound of interest. Researchers frequently search for information about "fluorinated ester synthesis" and "difluoro compounds in drug discovery," reflecting the current industry focus on developing more stable and bioavailable pharmaceutical ingredients. This compound's CAS 1447671-67-1 serves as a crucial identifier for researchers sourcing high-purity materials for their experiments.

From a chemical perspective, methyl 3,3-difluorovalerate exhibits several noteworthy characteristics. The compound typically appears as a colorless to pale yellow liquid at room temperature, with moderate volatility. Its molecular structure featuring two fluorine atoms adjacent to the ester carbonyl group creates interesting electronic effects that influence its reactivity. These properties make it particularly useful in nucleophilic substitution reactions and cross-coupling chemistry, which are common queries among synthetic chemists in online searches.

In pharmaceutical applications, methyl 3,3-difluorovalerate (CAS 1447671-67-1) serves as a key intermediate for the synthesis of various drug candidates. The pharmaceutical industry's increasing focus on "fluorine in drug design" has led to more searches about compounds like this one. It's particularly valuable in creating molecules with improved metabolic stability and membrane permeability - two critical factors in modern drug development that researchers frequently investigate.

The agrochemical sector also utilizes difluoro-substituted compounds like methyl 3,3-difluorovalerate in developing new pesticides and herbicides. The fluorine atoms in its structure can enhance the biological activity of agrochemicals while potentially reducing environmental persistence. This aligns with current industry trends toward "green chemistry in agriculture" and "sustainable crop protection" - topics that generate substantial search traffic among professionals in the field.

From a synthetic chemistry standpoint, methyl 3,3-difluorovalerate offers several advantages. Its ester group provides a convenient handle for further transformations, while the difluoro motif introduces valuable electronic and steric effects. Common synthetic questions include "how to prepare fluorinated esters" and "methods for introducing difluoro groups," indicating the technical interest in compounds like this one.

The market for specialty fluorinated compounds including methyl 3,3-difluorovalerate (CAS 1447671-67-1) has shown steady growth, driven by demand from pharmaceutical and agrochemical industries. Suppliers and researchers often search for "high purity fluorinated building blocks" and "CAS-registered specialty chemicals," reflecting the need for reliable sources of such materials. The compound's commercial availability in various purity grades makes it accessible for both research-scale and process development applications.

Analytical characterization of methyl 3,3-difluorovalerate typically involves techniques such as NMR spectroscopy (particularly 19F NMR), mass spectrometry, and HPLC purity analysis. These analytical methods are frequently searched in connection with fluorinated compounds, as researchers seek to verify the identity and quality of their materials. The distinct 19F NMR chemical shifts of this compound provide a valuable fingerprint for identification purposes.

Handling and storage recommendations for methyl 3,3-difluorovalerate follow standard practices for ester compounds. It should be stored in tightly sealed containers under inert atmosphere at recommended temperatures to maintain stability. While not classified as hazardous under normal handling conditions, proper laboratory practices should always be followed - a topic that generates many safety-related searches among laboratory professionals working with specialty chemicals.

The future outlook for fluorinated building blocks like methyl 3,3-difluorovalerate (CAS 1447671-67-1) appears promising. With increasing interest in "fluorine in life sciences" and "next-generation agrochemicals," the demand for such specialized intermediates is expected to grow. Researchers continue to explore new synthetic applications and derivatization possibilities for this versatile compound, keeping it relevant in cutting-edge chemical research.

In conclusion, methyl 3,3-difluorovalerate represents an important member of the fluorinated ester family with diverse applications in pharmaceutical and agrochemical research. Its CAS number 1447671-67-1 serves as a unique identifier for researchers and procurement specialists. As the chemical industry continues to emphasize "structure-activity relationships" and "molecular design principles," compounds with strategic fluorine placement like this one will remain valuable tools for scientific advancement.